![molecular formula C20H23N7O3S B2931296 N-(3-methanesulfonamidophenyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide CAS No. 1286728-93-5](/img/structure/B2931296.png)
N-(3-methanesulfonamidophenyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
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Description
N-(3-methanesulfonamidophenyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H23N7O3S and its molecular weight is 441.51. The purity is usually 95%.
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Scientific Research Applications
Insecticidal Activity
Research into novel pyrazole methanesulfonates has demonstrated significant insecticidal activity with low levels of acute mammalian toxicity. The highest level of activity was observed in amides formed from amines with α-branching, indicating the potential for agricultural applications (Finkelstein & Strock, 1997).
Antimicrobial and Antifungal Activity
Sulfonamide derivatives based on pyrazole have been synthesized and shown to possess antimicrobial and antifungal activities. These activities suggest potential applications in the development of new antimicrobial agents for medical use (El‐Emary, Al-muaikel, & Moustafa, 2002).
Biochemical Impacts and Potential Insecticidal Agents
A study on sulfonamide thiazole derivatives highlighted their biochemical impacts and potential as insecticidal agents against specific pests, indicating their application in pest management strategies (Soliman, Abd El Salam, Fadda, & Abdelmotaal, 2020).
Antibacterial Agents
The synthesis of new heterocyclic compounds containing a sulfonamido moiety has been aimed at developing antibacterial agents. This research points to the potential use of these compounds in addressing bacterial infections (Azab, Youssef, & El-Bordany, 2013).
Adhesion Molecule Inhibitors
Piperidine carboxylic acid derivatives of benzothiazine have been studied for their inhibitory activity on adhesion molecules such as ICAM-1, suggesting their potential application in the treatment of inflammatory diseases (Kaneko et al., 2004).
Antiproliferative Activities
Pyrazole-sulfonamide derivatives have been synthesized and tested for their in vitro antiproliferative activities against various cell lines, indicating their potential application in cancer treatment (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).
Properties
IUPAC Name |
N-[3-(methanesulfonamido)phenyl]-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N7O3S/c1-31(29,30)25-17-5-2-4-16(14-17)22-20(28)15-8-12-26(13-9-15)18-6-7-19(24-23-18)27-11-3-10-21-27/h2-7,10-11,14-15,25H,8-9,12-13H2,1H3,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMAUHVFSRCOCLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N7O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.